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Compound of Interest

Compound Name: 6-Amino-5-nitrosouracil

Cat. No.: B044844 Get Quote

Abstract
This technical guide provides a comprehensive overview of 6-amino-5-nitrosouracil, a key

heterocyclic compound derived from uracil. It details the molecule's structure, chemical

formula, and physicochemical properties. The guide outlines established experimental

protocols for its synthesis via nitrosation and subsequent reduction, critical steps for its use as

a versatile intermediate in organic synthesis. Furthermore, it explores the significant role of 6-
amino-5-nitrosouracil as a precursor in the synthesis of biologically active purine derivatives,

such as xanthines. This document is intended for researchers and professionals in the fields of

medicinal chemistry, organic synthesis, and drug development, offering a consolidated

resource of technical data and methodologies.

Molecular Structure and Formula
6-amino-5-nitrosouracil is a pyrimidine derivative characterized by an amino group at position

6 and a nitroso group at position 5 of the uracil ring.[1] This specific arrangement of functional

groups, particularly the electron-withdrawing nitroso group, imparts distinct chemical reactivity,

making it a valuable intermediate in the synthesis of more complex heterocyclic systems.[2]

The standard representations for its molecular structure are as follows:

Molecular Formula: C₄H₄N₄O₃[1]

IUPAC Name: 6-amino-5-nitroso-1H-pyrimidine-2,4-dione[1]
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SMILES: C1(=C(NC(=O)NC1=O)N)N=O[1]

InChI Key: DKPCSXFEWFSECE-UHFFFAOYSA-N[1]

Physicochemical Properties
The quantitative data for 6-amino-5-nitrosouracil and its commonly studied N-methylated

derivatives are summarized below. These derivatives are often used in synthetic chemistry due

to their modified solubility and reactivity profiles.

Property
6-amino-5-
nitrosouracil

6-amino-1-methyl-
5-nitrosouracil

6-amino-1,3-
dimethyl-5-
nitrosouracil

CAS Number 5442-24-0[1] 6972-78-7[3] 6632-68-4[4]

Molecular Formula C₄H₄N₄O₃[1] C₅H₆N₄O₃[3] C₆H₈N₄O₃[4]

Molecular Weight 156.10 g/mol [1] 170.13 g/mol [3][5] 184.15 g/mol [4]

Appearance Not specified Purple Solid[6] Not specified

Melting Point
>300 °C (for related

nitro compound)[7]
>300 °C[3][8] Not specified

Solubility Not specified Not specified
>27.6 µg/mL (at pH

7.4)[4]

Experimental Protocols
Synthesis of 6-amino-5-nitrosouracil
The most common method for synthesizing 6-amino-5-nitrosouracil is the direct nitrosation of

6-aminouracil. This reaction is typically performed in an acidic medium.

Materials:

6-aminouracil

Sodium nitrite (NaNO₂)
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Glacial acetic acid

Deionized water

Procedure:

A suspension of 6-aminouracil is prepared in hot water (approximately 80°C) with stirring.[9]

After achieving a complete solution, the mixture is neutralized with glacial acetic acid. An

excess of glacial acetic acid is then added.[9]

A solution of sodium nitrite dissolved in water is added cautiously to the acidic 6-aminouracil

solution. The reaction is exothermic and may cause frothing, so the addition should be

controlled.[2][9]

The reaction is typically initiated at a reduced temperature (around 10°C) to manage the

exothermic nature of the nitrosation.[2]

The formation of the red-colored 6-amino-5-nitrosouracil indicates the progression of the

reaction.[9]

After the reaction is complete, the mixture is cooled, and the solid product is isolated by

filtration.

The crude product can be washed with water and ethanol and then dried. Further purification

can be achieved by recrystallization if necessary.[2]

Synthesis of 5,6-Diaminouracil (via Reduction)
6-amino-5-nitrosouracil is a critical intermediate for producing 5,6-diaminouracil, a direct

precursor to many xanthine derivatives. The reduction of the nitroso group is a key step.[2]

Materials:

6-amino-5-nitrosouracil

Sodium hydrosulfite (Sodium dithionite, Na₂S₂O₄) or catalytic hydrogenation (e.g., Palladium

on carbon)[2][9]
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Deionized water

Procedure using Sodium Hydrosulfite:

The moist 6-amino-5-nitrosouracil is transferred to a reaction flask, and warm water

(approximately 50°C) is added to form a slurry.[9]

The slurry is stirred and heated on a steam bath while solid sodium hydrosulfite is added

portion-wise until the characteristic red color of the nitroso compound is completely

bleached, resulting in a light tan suspension.[9]

An additional amount of sodium hydrosulfite is added, and the mixture is stirred with heating

for another 15 minutes.[9]

The suspension is then allowed to cool.

The resulting dense diaminouracil salt is collected by filtration, washed thoroughly with water,

and dried.[9]

Role in Synthesis of Bioactive Compounds
6-amino-5-nitrosouracil and its derivatives are fundamental building blocks in medicinal

chemistry, primarily for the synthesis of purine analogs, including therapeutically important

xanthines like caffeine and theophylline.[2] The general synthetic pathway involves the

nitrosation of a 6-aminouracil, reduction of the resulting 5-nitroso group to an amine, and

subsequent cyclization with a suitable one-carbon source to form the fused imidazole ring of

the purine system.[10]

The structural similarity of these uracil derivatives to endogenous nucleobases suggests

potential interactions with biological macromolecules, leading to investigations into their

antimicrobial and anticancer properties.[2][11][12]

Visualization of Synthetic Pathway
The following diagram illustrates the logical workflow for the synthesis of xanthine precursors

from 6-aminouracil, a process in which 6-amino-5-nitrosouracil serves as a crucial

intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b044844?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV4P0247
http://www.orgsyn.org/demo.aspx?prep=CV4P0247
http://www.orgsyn.org/demo.aspx?prep=CV4P0247
http://www.orgsyn.org/demo.aspx?prep=CV4P0247
https://www.benchchem.com/product/b044844?utm_src=pdf-body
https://www.benchchem.com/product/b1265697
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00056/full
https://www.benchchem.com/product/b1265697
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra05123a
https://www.researchgate.net/publication/396704430_5-Amino-_and_6-amino-uracils_in_the_synthesis_of_various_heterocycles_as_therapeutic_agents_a_review
https://www.benchchem.com/product/b044844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-Aminouracil 6-Amino-5-nitrosouracil

  Nitrosation
  (NaNO₂, Acid)  

5,6-Diaminouracil

  Reduction
  (e.g., Na₂S₂O₄)   Xanthine Derivatives

(e.g., Caffeine, Theophylline)

  Cyclization
  (One-Carbon Source)  

Click to download full resolution via product page

Caption: Synthetic route from 6-aminouracil to xanthine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b044844#6-amino-5-nitrosouracil-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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